Cas no 1804709-87-2 (2-(Aminomethyl)-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-carboxaldehyde)

• Product Name: 2-(Aminomethyl)-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-carboxaldehyde
• CAS No: 1804709-87-2
• MF: C₉H₆F₆N₂O₂
• MW: 288.146563053131
• CID: 4842515
• Update Time: 2025-05-26

2-(Aminomethyl)-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-carboxaldehyde

• Inchi： 1S/C9H6F6N2O2/c10-8(11,12)6-1-4(3-18)7(5(2-16)17-6)19-9(13,14)15/h1,3H,2,16H2
• InChI Key： QYNBSEOLSRSKCU-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C=O)=C(C(CN)=N1)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 319
• XLogP3: 1.3
• Topological Polar Surface Area: 65.2

Additional information on 2-(Aminomethyl)-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-carboxaldehyde

Introduction to 2-(Aminomethyl)-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-carboxaldehyde (CAS No. 1804709-87-2)

2-(Aminomethyl)-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-carboxaldehyde, identified by the CAS number 1804709-87-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen atom embedded within a six-membered ring structure. The presence of multiple functional groups, including an aldehyde group, an amino methyl group, and two trifluoromethyl groups, imparts unique chemical properties that make it a valuable intermediate in the synthesis of biologically active molecules.

The structural features of 2-(Aminomethyl)-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-carboxaldehyde contribute to its versatility in drug discovery and development. The aldehyde functionality serves as a reactive site for further chemical modifications, enabling the formation of various derivatives through condensation reactions, Schiff base formations, or oxidation processes. Additionally, the amino methyl group provides a handle for further functionalization, allowing for the attachment of other pharmacophoric units or for the introduction of chiral centers. The trifluoromethyl groups enhance lipophilicity and metabolic stability, which are critical factors in determining the pharmacokinetic profile of drug candidates.

In recent years, there has been a growing interest in pyridine derivatives due to their broad spectrum of biological activities. Pyridines are known to exhibit antimicrobial, anti-inflammatory, antiviral, and anticancer properties, making them indispensable scaffolds in medicinal chemistry. Specifically, compounds containing trifluoromethyl and methoxy substituents have shown enhanced binding affinity to biological targets, often leading to improved drug efficacy. The combination of these substituents in 2-(Aminomethyl)-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-carboxaldehyde suggests potential applications in the development of novel therapeutic agents.

One of the most compelling aspects of this compound is its potential role in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are frequently targeted in anticancer therapies. The pyridine core is a common motif in kinase inhibitors due to its ability to interact with key residues in the enzyme's active site. Furthermore, the presence of electron-withdrawing groups such as trifluoromethyl and electron-donating groups like methoxy can fine-tune the electronic properties of the molecule, optimizing its binding interactions. Recent studies have demonstrated that pyridine-based kinase inhibitors can exhibit high selectivity and potency against various cancer cell lines.

Another area where 2-(Aminomethyl)-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-carboxaldehyde shows promise is in the development of antiviral agents. Viruses rely on host cellular machinery for replication, and targeting viral enzymes or proteins can disrupt their life cycle. Pyridine derivatives have been explored as inhibitors of viral proteases and polymerases. The structural complexity of this compound allows for interactions with viral targets that may not be achievable with simpler molecules. Moreover, the aldehyde group can be exploited for covalent bond formation with nucleophilic residues on viral proteins, leading to potent inhibition.

The synthesis of 2-(Aminomethyl)-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-carboxaldehyde involves multi-step organic transformations that highlight its synthetic utility. Starting from commercially available precursors such as 3-amino-5-bromo-6-trifluoromethylpyridine, various functional groups can be introduced through nucleophilic substitution reactions, condensation reactions with formylating agents like dimethylformamide (DMF), or protection-deprotection strategies involving carbodiimides or hydrazines. The use of palladium-catalyzed cross-coupling reactions can also facilitate the introduction of additional substituents at specific positions on the pyridine ring.

In terms of applications in medicinal chemistry research, this compound serves as a versatile building block for library synthesis and high-throughput screening (HTS). By systematically varying substituents around the pyridine core, researchers can generate libraries of analogs with diverse biological profiles. Such libraries are instrumental in identifying lead compounds that can be further optimized through structure-activity relationship (SAR) studies. The aldehyde group provides a convenient entry point for diversification via reductive amination or condensation with amine-containing compounds.

The pharmacokinetic properties of 2-(Aminomethyl)-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-carboxaldehyde are also worthy of consideration. The trifluoromethyl groups contribute to lipophilicity by increasing electron-withdrawing effects and reducing hydrogen bonding capacity. This can enhance passive membrane permeability but may also increase metabolic clearance rates depending on the overall structure. Computational modeling techniques such as molecular dynamics simulations and quantum mechanical calculations can provide insights into how these substituents influence drug-like properties such as solubility, bioavailability, and metabolic stability.

In conclusion,2-(Aminomethyl)-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-carboxaldehyde (CAS No. 1804709-87-2) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it an attractive scaffold for designing kinase inhibitors and antiviral agents among other therapeutic applications. The ongoing exploration into its synthetic pathways and biological activities underscores its importance as a key intermediate in modern drug discovery efforts.